1-Butyl-4-(4-chlorobenzoyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one
1-Butyl-4-(4-chlorobenzoyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one
Brand Name:
Vulcanchem
CAS No.:
488823-47-8
VCID:
VC0356264
InChI:
InChI=1S/C22H22ClNO5/c1-3-4-11-24-19(14-7-10-16(25)17(12-14)29-2)18(21(27)22(24)28)20(26)13-5-8-15(23)9-6-13/h5-10,12,19,25-26H,3-4,11H2,1-2H3/b20-18+
SMILES:
CCCCN1C(C(=C(C2=CC=C(C=C2)Cl)O)C(=O)C1=O)C3=CC(=C(C=C3)O)OC
Molecular Formula:
C22H22ClNO5
Molecular Weight:
415.9g/mol
1-Butyl-4-(4-chlorobenzoyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one
CAS No.: 488823-47-8
Main Products
VCID: VC0356264
Molecular Formula: C22H22ClNO5
Molecular Weight: 415.9g/mol
| CAS No. | 488823-47-8 |
|---|---|
| Product Name | 1-Butyl-4-(4-chlorobenzoyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one |
| Molecular Formula | C22H22ClNO5 |
| Molecular Weight | 415.9g/mol |
| IUPAC Name | (4E)-1-butyl-4-[(4-chlorophenyl)-hydroxymethylidene]-5-(4-hydroxy-3-methoxyphenyl)pyrrolidine-2,3-dione |
| Standard InChI | InChI=1S/C22H22ClNO5/c1-3-4-11-24-19(14-7-10-16(25)17(12-14)29-2)18(21(27)22(24)28)20(26)13-5-8-15(23)9-6-13/h5-10,12,19,25-26H,3-4,11H2,1-2H3/b20-18+ |
| Standard InChIKey | RSGMLABIFNBABO-CZIZESTLSA-N |
| Isomeric SMILES | CCCCN1C(/C(=C(/C2=CC=C(C=C2)Cl)\O)/C(=O)C1=O)C3=CC(=C(C=C3)O)OC |
| SMILES | CCCCN1C(C(=C(C2=CC=C(C=C2)Cl)O)C(=O)C1=O)C3=CC(=C(C=C3)O)OC |
| Canonical SMILES | CCCCN1C(C(=C(C2=CC=C(C=C2)Cl)O)C(=O)C1=O)C3=CC(=C(C=C3)O)OC |
| PubChem Compound | 6151399 |
| Last Modified | Nov 11 2021 |
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